![molecular formula C10H13N3OS B2967383 5-(4-Methoxypyrimidin-2-yl)-2-thia-5-azabicyclo[2.2.1]heptane CAS No. 2097919-05-4](/img/structure/B2967383.png)
5-(4-Methoxypyrimidin-2-yl)-2-thia-5-azabicyclo[2.2.1]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical compounds with a bicyclo[2.2.1]heptane core are often used in various applications such as drug discovery and organic synthesis. They have a unique structure that can be functionalized to achieve desired properties .
Synthesis Analysis
The synthesis of similar compounds often involves complex chemical reactions. For instance, a sequential Diels–Alder Reaction/Rearrangement Sequence has been developed for the synthesis of diverse functionalized bicyclo[2.2.1]heptanes .Molecular Structure Analysis
The molecular structure of such compounds can be analyzed using various techniques. Tools like MolView can be used to convert a 2D structural formula into a 3D model .Chemical Reactions Analysis
The chemical reactions involving these compounds can be quite complex. For example, a combination of Diels Alder (DA) cycloaddition reactions with other transformations without isolating the intermediates allows a very rapid increase in the complexity of products .Scientific Research Applications
Asymmetric Synthesis
Bicyclo[2.2.1]heptane derivatives have been synthesized using an organocatalytic formal [4 + 2] cycloaddition reaction, providing access to bicyclo[2.2.1]heptane-1-carboxylates with high enantioselectivity .
Chemokine Receptor Antagonism
Compounds containing bicyclo[2.2.1]heptane have been studied for their potential in treating metastatic cancer by antagonizing the chemokine receptor CXCR2 .
Epimerization–Lactamization Cascade
The synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives has been achieved through an epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(4-methoxypyrimidin-2-yl)-2-thia-5-azabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3OS/c1-14-9-2-3-11-10(12-9)13-5-8-4-7(13)6-15-8/h2-3,7-8H,4-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNDQUKDWNMKNBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)N2CC3CC2CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.